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Compound of Interest

Compound Name: 2-Methoxyacetohydrazide

Cat. No.: B1586349 Get Quote

2-Methoxyacetohydrazide (CAS No: 20605-41-8) is a specialized organic compound

characterized by the presence of both a methoxy ether group and a hydrazide functional group.

[1][2][3] This unique bifunctional nature makes it a valuable intermediate and building block in

synthetic organic chemistry. Its primary significance in the field of drug discovery and

development lies in its utility for creating more complex molecules with potential therapeutic

applications. Notably, it serves as a precursor in the synthesis of

Benzylaminopyrazolopyrimidinone derivatives, which have been investigated as inhibitors of

DNA polymerase IIIC, highlighting its relevance to researchers in medicinal chemistry.[2]

This guide provides a comprehensive technical overview of the core physicochemical

properties of 2-Methoxyacetohydrazide. It is designed for scientists and researchers, offering

not only established data but also field-proven methodologies for determining key parameters

that are critical for its application in research and development. The narrative emphasizes the

causal links between molecular structure, physical properties, and the selection of appropriate

analytical techniques.

Molecular Identity and Structural Analysis
A precise understanding of the molecular identity is the foundation for all subsequent

physicochemical analysis. 2-Methoxyacetohydrazide is a relatively small molecule, but its

properties are dictated by the interplay of its distinct functional groups.
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Identifier Value Source

Chemical Name 2-Methoxyacetohydrazide [1][2][3]

CAS Number 20605-41-8 [1][2][3]

Molecular Formula C₃H₈N₂O₂ [1][2]

Molecular Weight 104.11 g/mol [1][2][3]

Canonical SMILES COCC(=O)NN [1][2]

InChI Key
XEPXDMNZXBUSOI-

UHFFFAOYSA-N
[1][2][3]

The structure below highlights the key functional groups that govern the molecule's behavior:

the nucleophilic terminal amine of the hydrazide, the polar amide linkage, and the relatively

inert methoxy group.

Caption: Molecular structure of 2-Methoxyacetohydrazide with key functional groups.

Core Physicochemical Properties
The physical state and behavior of 2-Methoxyacetohydrazide in various solvent systems are

critical for its handling, reaction setup, and, in a pharmaceutical context, its formulation and

delivery.

Property Value Source

Appearance White to Yellow Solid [1]

Melting Point 54-63 °C [1]

Boiling Point
271.5 °C (at 760 mmHg,

Computed)
[2]

Density 1.107 g/cm³ (Computed) [2]

The observed melting point is a range, which may suggest the presence of minor impurities or

polymorphic forms in the analyzed sample.[1] The boiling point and density values are
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computationally predicted and should be confirmed experimentally for critical applications.[2]

Solubility Profile
Expert Insight: The solubility of a compound is a critical parameter, influencing everything from

reaction kinetics to bioavailability. The structure of 2-Methoxyacetohydrazide, with its polar

hydrazide and ether functionalities, suggests moderate to good solubility in polar protic

solvents like water and alcohols. However, quantitative determination is essential for

reproducible experimental design. The shake-flask method remains the gold standard for

determining thermodynamic solubility.

Experimental Protocol: Shake-Flask Method for Solubility Determination

Preparation: Add an excess amount of 2-Methoxyacetohydrazide to a known volume of the

solvent of interest (e.g., phosphate-buffered saline pH 7.4, water, ethanol) in a sealed, inert

container.

Equilibration: Agitate the mixture at a constant, controlled temperature (e.g., 25 °C or 37 °C)

for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached. The continued

presence of undissolved solid is crucial.

Phase Separation: Cease agitation and allow the solid to settle. Centrifuge the sample at

high speed to pellet any suspended particles.

Sampling & Analysis: Carefully extract an aliquot of the clear supernatant. Dilute the sample

as necessary and quantify the concentration of the dissolved compound using a validated

analytical method, such as HPLC-UV.

Calculation: The measured concentration represents the thermodynamic solubility of the

compound in that solvent at the specified temperature.

Dissociation Constant (pKa)
Expert Insight: The pKa value defines the ionization state of a molecule at a given pH. For a

compound like 2-Methoxyacetohydrazide, the terminal -NH₂ group of the hydrazide moiety is

weakly basic and can be protonated. This property is paramount in drug development, as it
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governs absorption, distribution, and receptor binding. Potentiometric titration is a robust and

direct method for its determination.

Experimental Protocol: pKa Determination via Potentiometric Titration

Sample Preparation: Accurately weigh and dissolve a known amount of 2-
Methoxyacetohydrazide in a solution of constant ionic strength (e.g., 0.15 M KCl).

Titration Setup: Place the solution in a temperature-controlled vessel equipped with a

calibrated pH electrode and a precision burette.

Titration: Titrate the solution with a standardized strong acid (e.g., 0.1 M HCl). Record the pH

of the solution after each incremental addition of the titrant.

Data Analysis: Plot the pH versus the volume of titrant added. The pKa can be determined

from the titration curve, typically as the pH at the half-equivalence point. Specialized

software is often used to refine the pKa value from the derivative of the curve.

Lipophilicity (LogP)
Expert Insight: The partition coefficient (LogP), which measures the distribution of a compound

between an immiscible lipid (e.g., octanol) and aqueous phase, is a key indicator of its

lipophilicity. This property is a critical predictor of a drug's ability to cross biological membranes

(ADME properties). While no experimental LogP value for 2-Methoxyacetohydrazide is readily

available from the provided sources, it can be determined through established methods.

The diagram below illustrates the general workflow for characterizing these fundamental

physicochemical properties.
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Start: Pure Compound

Determine Solubility
(Shake-Flask Method)

Determine pKa
(Potentiometric Titration)

Determine LogP
(HPLC or Shake-Flask)

End: Physicochemical Profile

Click to download full resolution via product page

Caption: General workflow for experimental physicochemical property determination.

Analytical Characterization
Robust analytical methods are required to confirm the identity, purity, and concentration of 2-
Methoxyacetohydrazide. The choice of technique is dictated by the specific analytical

question being addressed.

Analytical Goal

Confirm Identity

  What is it?

Assess Purity / Quantify

  How much is there?
  Is it pure?

NMR Spectroscopy
(¹H, ¹³C)

Mass Spectrometry
(MS)

Infrared Spectroscopy
(IR) HPLC-UV

Click to download full resolution via product page
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Caption: Decision tree for selecting an appropriate analytical technique.

Spectroscopic Analysis for Structural Confirmation
Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR are indispensable for confirming the

molecular structure. The ¹H NMR spectrum is expected to show distinct signals for the

methoxy (-OCH₃) protons, the methylene (-CH₂-) protons adjacent to the ether and carbonyl

groups, and the exchangeable N-H protons of the hydrazide.

Mass Spectrometry (MS): MS is used to confirm the molecular weight of the compound.[1][2]

[3] High-resolution mass spectrometry (HRMS) can provide the exact mass, which helps in

confirming the elemental composition (C₃H₈N₂O₂).

Infrared (IR) Spectroscopy: IR spectroscopy is useful for identifying the key functional

groups. Characteristic absorption bands would be expected for the N-H stretching of the

amine, C=O stretching of the amide, and C-O stretching of the ether.

Chromatographic Analysis for Purity and Quantification
Expert Insight: High-Performance Liquid Chromatography (HPLC) is the method of choice for

assessing the purity of 2-Methoxyacetohydrazide and for its quantification in solution-based

assays (like solubility studies). Given its polarity, a reversed-phase method is most appropriate.

Exemplary Protocol: Reversed-Phase HPLC Method

Column: C18 stationary phase (e.g., 4.6 x 150 mm, 5 µm particle size).

Mobile Phase: An isocratic or gradient elution using a mixture of water (A) and acetonitrile or

methanol (B), often with a modifier like 0.1% formic acid to improve peak shape. A starting

point could be 95:5 A:B.

Flow Rate: 1.0 mL/min.

Detection: UV detector set to a wavelength where the amide chromophore absorbs (e.g.,

~210 nm).

Validation: The method must be validated for linearity, accuracy, and precision to be

considered trustworthy for quantitative analysis.
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Stability and Safe Handling
Expert Insight: While a specific Safety Data Sheet (SDS) for 2-Methoxyacetohydrazide was

not found in the search results, its chemical class provides guidance on handling. Hydrazide

derivatives should be treated with care. General laboratory safety protocols are mandatory.

General Handling Guidelines:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a lab coat, and chemical-resistant gloves.[4][5][6]

Engineering Controls: Handle the compound in a well-ventilated area, preferably within a

chemical fume hood, to avoid inhalation of the solid powder or any vapors.[4]

Storage: Store in a tightly closed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.[4][6]

Stability: The amide bond may be susceptible to hydrolysis under strongly acidic or basic

conditions, especially upon heating. The hydrazide group can be oxidized.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.[4][5]

Disclaimer: These are general guidelines. Users are REQUIRED to consult the specific and

official Safety Data Sheet (SDS) provided by the manufacturer before handling 2-
Methoxyacetohydrazide.

Conclusion
2-Methoxyacetohydrazide is a compound of significant interest due to its role as a versatile

synthetic intermediate. This guide has detailed its fundamental physicochemical properties,

from its molecular identity and physical characteristics to the established protocols for their

determination. A thorough understanding of its solubility, pKa, lipophilicity, and analytical profile

is essential for any researcher aiming to utilize this molecule effectively and safely in the

laboratory, particularly in the demanding context of drug discovery and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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